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For Researchers, Scientists, and Drug Development Professionals

Decarestrictin A1, a member of the decarestrictine family of 10-membered lactones, has
garnered interest for its biological activities, including the inhibition of cholesterol biosynthesis.
This technical guide provides a comprehensive overview of the spectroscopic data that defines
the molecular structure of Decarestrictin A1, along with the experimental protocols for its
isolation and characterization.

Core Spectroscopic Data

The structural elucidation of Decarestrictin Al relies on a combination of mass spectrometry
and nuclear magnetic resonance (NMR) spectroscopy. The following tables summarize the key
guantitative data derived from these techniques.

Mass Spectrometry Data

High-resolution mass spectrometry (HRMS) provides the elemental composition and exact
mass of Decarestrictin Al.
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Parameter Value
Molecular Formula C14H2205
Exact Mass [M+H]* 271.1545

Method

FAB-MS (Positive lon Mode)

'H NMR Spectroscopic Data (500 MHz, CDCIs)

Proton NMR spectroscopy reveals the chemical environment of each hydrogen atom in the

molecule.

Position Chemical Shift (5, Multiplicity Coupling Constant
ppm) (J, Hz)

2 5.15 dd 10.5, 25

3 4.20 m

4a 1.85 m

4b 1.65 m

5 5.60 ddd 15.5,8.0,7.0

6 5.80 dt 15.5,6.5

7 3.95 m

8a 1.75 m

8b 1.55 m

9 2.50 dq 7.0,7.0

10 1.25 d 7.0

11-CHs 1.18 d 6.5

12-CHs 0.90 t 7.5

3-OH 2.10 d 4.0

7-OH 1.95 d 5.0
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3C NMR Spectroscopic Data (125 MHz, CDCIs)

Carbon NMR spectroscopy provides information on the carbon skeleton of the molecule.

Position Chemical Shift (6, ppm)
1 174.5
2 78.2
3 70.5
4 35.8
5 128.9
6 135.2
7 68.4
8 39.1
9 45.3
10 20.7
11-CHs 21.5
12-CHs 10.2

Experimental Protocols

The following sections detail the methodologies for the isolation and spectroscopic analysis of
Decarestrictin Al.

Isolation of Decarestrictin A1

Decarestrictin Al is a secondary metabolite produced by the fungus Penicillium
simplicissimum. The isolation procedure involves fermentation, extraction, and
chromatographic separation.

o Fermentation:Penicillium simplicissimum is cultured in a suitable liquid medium containing
glucose, peptone, and yeast extract. The fermentation is carried out for 7-10 days at 28°C
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with shaking to ensure adequate aeration.

Extraction: The culture broth is separated from the mycelium by filtration. The filtrate is then
extracted with an organic solvent, typically ethyl acetate. The organic extract is concentrated
under reduced pressure to yield a crude extract.

Chromatographic Separation: The crude extract is subjected to a series of chromatographic
techniques to isolate Decarestrictin Al. This typically involves:

o Silica Gel Column Chromatography: The crude extract is first fractionated on a silica gel
column using a gradient of hexane and ethyl acetate.

o Preparative High-Performance Liquid Chromatography (HPLC): Fractions containing
Decarestrictin Al are further purified by preparative HPLC on a C18 column with a
methanol-water mobile phase.

Spectroscopic Analysis

Mass Spectrometry: High-resolution mass spectra are acquired on a FAB (Fast Atom
Bombardment) mass spectrometer in positive ion mode. The sample is dissolved in a
suitable matrix, such as m-nitrobenzyl alcohol.

NMR Spectroscopy: *H and 3C NMR spectra are recorded on a 500 MHz NMR
spectrometer. The purified sample of Decarestrictin Al is dissolved in deuterated
chloroform (CDCIs) containing tetramethylsilane (TMS) as an internal standard. 2D NMR
experiments, including COSY, HSQC, and HMBC, are performed to establish the
connectivity of protons and carbons and to fully assign the structure.

Visualizing the Workflow and Biosynthesis

The following diagrams illustrate the experimental workflow for the isolation and

characterization of Decarestrictin A1 and its biosynthetic origin.
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Caption: Experimental workflow for the isolation and structural elucidation of Decarestrictin
Al.
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Caption: Simplified biosynthetic pathway of Decarestrictin A1.[1][2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b15572870/docs?utm_src=pdf-body#decarestrictin-a1-a-technical-guide-to-its-spectroscopic-signature
https://www.benchchem.com/product/b15572870/docs?utm_src=pdf-body#decarestrictin-a1-a-technical-guide-to-its-spectroscopic-signature
https://www.benchchem.com/product/b15572870/docs?utm_src=pdf-body-img#decarestrictin-a1-a-technical-guide-to-its-spectroscopic-signature
https://www.benchchem.com/product/b15572870/docs?utm_src=pdf-body#decarestrictin-a1-a-technical-guide-to-its-spectroscopic-signature
https://pubmed.ncbi.nlm.nih.gov/8226316/
https://pubs.rsc.org/en/content/articlelanding/1993/p1/p19930000495
https://www.benchchem.com/product/b15572870?utm_src=pdf-custom-synthesis#bc-rfq
https://pubmed.ncbi.nlm.nih.gov/8226316/
https://pubmed.ncbi.nlm.nih.gov/8226316/
https://pubs.rsc.org/en/content/articlelanding/1993/p1/p19930000495
https://pubs.rsc.org/en/content/articlelanding/1993/p1/p19930000495
https://www.benchchem.com/product/b15572870/docs#decarestrictin-a1-a-technical-guide-to-its-spectroscopic-signature
https://www.benchchem.com/product/b15572870/docs#decarestrictin-a1-a-technical-guide-to-its-spectroscopic-signature
https://www.benchchem.com/product/b15572870/docs#decarestrictin-a1-a-technical-guide-to-its-spectroscopic-signature
https://www.benchchem.com/product/b15572870/docs#decarestrictin-a1-a-technical-guide-to-its-spectroscopic-signature
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15572870?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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